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This guide provides a comprehensive comparison of the insecticidal properties of 2-
Tridecanone against a range of agricultural and public health pests. It is intended for

researchers, scientists, and drug development professionals interested in the efficacy and

potential applications of this naturally derived compound. This document synthesizes available

experimental data to compare 2-Tridecanone's performance with alternative insecticides and

provides detailed methodologies for key experimental protocols.

Executive Summary
2-Tridecanone, a naturally occurring methyl ketone found in the wild tomato species

Lycopersicon hirsutum f. glabratum, has demonstrated a spectrum of insecticidal and repellent

activities against various pests.[1][2] Its modes of action include stomach action, repellency,

and fumigant effects.[3] This guide collates and presents data on its efficacy against key pests

from the orders Lepidoptera, Hemiptera, Coleoptera, and Acari, and compares its performance

with commonly used synthetic insecticides and other natural alternatives. While direct

comparative studies are limited, this guide aims to provide a clear, data-driven overview to

inform future research and development.
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The following tables summarize the available quantitative data on the insecticidal and repellent

activity of 2-Tridecanone against specific pests, alongside data for alternative insecticides. It is

important to note that the experimental conditions for each study may vary, and direct

comparisons should be made with caution where methodologies differ.

Lepidoptera: Heliothis zea (Corn Earworm) and
Helicoverpa armigera (Cotton Bollworm)
2-Tridecanone has shown toxicity to the larvae of these significant agricultural pests. The

following table presents the median lethal concentration (LC50) of 2-Tridecanone and its

analogs against Heliothis zea, as well as the LC50 values for other synthetic insecticides

against the closely related Helicoverpa armigera.
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Compound Pest Species LC50 (µg/cm²)
Bioassay
Method

Reference

2-Tridecanone Heliothis zea 20.0
Filter Paper

Bioassay
[4]

2-Dodecanone Heliothis zea 14.9
Filter Paper

Bioassay
[4]

2-Undecanone Heliothis zea 17.3
Filter Paper

Bioassay
[4]

2-Decanone Heliothis zea 17.1
Filter Paper

Bioassay
[4]

2-Nonanone Heliothis zea 18.4
Filter Paper

Bioassay
[4]

Spinetoram
Helicoverpa

armigera
0.11

Diet-Overlay

Bioassay

Indoxacarb
Helicoverpa

armigera
0.17

Diet-Overlay

Bioassay

Spinosad
Helicoverpa

armigera
0.17

Diet-Overlay

Bioassay

Methomyl
Helicoverpa

armigera
0.32

Diet-Overlay

Bioassay

Coleoptera: Callosobruchus maculatus (Cowpea Weevil)
2-Tridecanone exhibits significant fumigant and ovicidal activity against the cowpea weevil, a

major pest of stored legumes.
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Treatment Pest Species Effect
Bioassay
Method

Reference

2-Tridecanone

(undiluted vapor)

Callosobruchus

maculatus

96% reduction in

adult emergence

Fumigation

Bioassay
[3]

2-Tridecanone

(undiluted vapor)

Callosobruchus

maculatus

Significant

reduction in egg-

laying and egg

hatch

Fumigation

Bioassay
[3]

Deltamethrin
Callosobruchus

maculatus
LC50 = 85.1 ppm Direct Contact [5]

Thiamethoxam
Callosobruchus

maculatus

LC50 = 21.05

ppm
Direct Contact [5]

Hemiptera: Aphis gossypii (Cotton Aphid)
Limited direct comparative data is available for 2-Tridecanone against aphids. However, it is

known to be toxic to Aphis gossypii.[2][6] The table below shows the efficacy of some

alternative botanical and synthetic insecticides.

Insecticide Pest Species LC50 (µg/mL)
Bioassay
Method

Reference

Destruxins/Roten

one (1/9 ratio)
Aphis gossypii 0.06 Not specified [7]

Destruxins Aphis gossypii 8.91 Not specified [7]

Acari: Spider Mites (Tetranychus urticae)
2-Tridecanone has demonstrated toxicity to the two-spotted spider mite. The following data

presents its efficacy in comparison to a conventional acaricide.
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Compound Pest Species LC50
Bioassay
Method

Reference

2-Tridecanone
Tetranychus

urticae

Comparable to

Amitraz

Topical

Application
[8]

Abamectin
Tetranychus

urticae
0.51 ml/L

Leaf Dip

Bioassay
[9]

Bifenthrin
Tetranychus

urticae
3.26 ml/L

Leaf Dip

Bioassay
[9]

Repellency against Ticks
2-Tridecanone has shown promise as a repellent against ticks, with efficacy comparable to the

widely used synthetic repellent, DEET.

Compound Pest Species Repellency
Bioassay
Method

Reference

2-Tridecanone

(formulation)
Ticks

As repellent as

DEET (based on

EC50 and EC95

values)

Vertical Paper

Bioassay
[10]

2-Tridecanone

(8%)

Amblyomma

americanum

87% repellency

at 12 hours

Filter Paper

Assay
[10]

2-Tridecanone

(8%)

Dermacentor

variabilis

72% repellency

at 15 hours

Filter Paper

Assay
[10]

DEET Mosquitoes High repellency Various

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of scientific findings. The

following sections outline the protocols for key experiments cited in this guide.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 13 Tech Support

https://files.core.ac.uk/download/pdf/288300514.pdf
https://www.researchgate.net/publication/47788933_First_report_of_the_repellency_of_2-tridecanone_against_ticks
https://www.researchgate.net/publication/47788933_First_report_of_the_repellency_of_2-tridecanone_against_ticks
https://www.benchchem.com/product/b165437?utm_src=pdf-body
https://www.cabidigitallibrary.org/doi/pdf/10.5555/20083194091
https://www.cabidigitallibrary.org/doi/pdf/10.5555/20083194091
https://www.cabidigitallibrary.org/doi/pdf/10.5555/20083194091
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Insecticidal Bioassay for Lepidoptera (Heliothis zea) -
Filter Paper Method
This method assesses the contact toxicity of a compound.

Materials:

Test compound (e.g., 2-Tridecanone)

Acetone (solvent)

Filter paper discs (sized to fit Petri dishes)

Petri dishes

Micropipette

Third-instar larvae of Heliothis zea

Environmental chamber

Procedure:

Prepare a series of dilutions of the test compound in acetone.

Apply a known volume of each dilution evenly to a filter paper disc. A control disc is treated

with acetone only.

Allow the solvent to evaporate completely in a fume hood.

Place the treated filter paper in a Petri dish.

Introduce a single third-instar larva into each Petri dish.

Seal the Petri dishes and place them in an environmental chamber maintained at a

controlled temperature and humidity.
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Assess larval mortality at predetermined time intervals (e.g., 24, 48, and 72 hours). Mortality

is typically defined as the inability of the larva to move when prodded with a fine brush.

Record the number of dead larvae for each concentration.

Calculate the LC50 value using probit analysis.

Fumigant Toxicity Bioassay for Coleoptera
(Callosobruchus maculatus)
This method evaluates the toxicity of volatile compounds.

Materials:

Test compound (e.g., 2-Tridecanone)

Acetone (solvent, if needed for dilution)

Glass jars with airtight lids

Filter paper strips

Adult cowpea weevils (Callosobruchus maculatus)

Cowpea seeds

Environmental chamber

Procedure:

Place a known number of cowpea seeds in each glass jar.

Introduce a specific number of adult weevils (e.g., 10 pairs) into each jar.

Apply a measured amount of the test compound to a filter paper strip. For volatile liquids, this

can be done directly. For solids, a solution in a volatile solvent can be used, and the solvent

allowed to evaporate.
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Suspend the treated filter paper strip inside the jar, ensuring it does not come into direct

contact with the insects or seeds.

Seal the jars tightly. Control jars will have a filter paper strip treated only with the solvent (if

used) or left untreated.

Incubate the jars in an environmental chamber at a controlled temperature and humidity.

Record adult mortality at regular intervals.

After a set period, remove the adult weevils and continue to incubate the seeds to assess

the effect on oviposition (number of eggs laid) and adult emergence.

Count the number of eggs laid on the seeds and the number of F1 generation adults that

emerge.

Aphid Bioassay - Leaf Dip Method
This protocol is used to determine the contact toxicity of a substance to aphids.

Materials:

Test compound

Distilled water with a surfactant (e.g., Triton X-100)

Leaf discs from a suitable host plant (e.g., cotton for Aphis gossypii)

Petri dishes with a layer of agar

Adult apterous (wingless) aphids

Fine paintbrush

Stereomicroscope

Procedure:
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Prepare a range of concentrations of the test compound in distilled water containing a

surfactant.

Excise leaf discs from healthy, untreated host plants.

Using forceps, dip each leaf disc into a test solution for a set time (e.g., 10 seconds).

Allow the leaf discs to air dry. A control disc is dipped in the water-surfactant solution only.

Place the treated leaf discs, adaxial side down, onto the agar in the Petri dishes.

Using a fine paintbrush, carefully transfer a known number of adult aphids (e.g., 10) onto

each leaf disc.

Cover the Petri dishes and maintain them in an environmental chamber.

Assess aphid mortality under a stereomicroscope at specified time points. Aphids that are

unresponsive to gentle prodding are considered dead.

Calculate mortality rates and LC50 values.

Visualizations
Experimental Workflow: Fumigant Toxicity Bioassay
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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